1-Propanone, 1-(2,3-dihydro-2-methylbenzo[b]thien-5-yl)-

• CAS No.: 58981-28-5
• Molecular Formula: C12H14OS
• Molecular Weight: 206.31 g/mol
• IUPAC Name: 1-(2-methyl-2,3-dihydro-1-benzothiophen-5-yl)propan-1-one
• InChI: InChI=1S/C12H14OS/c1-3-11(13)9-4-5-12-10(7-9)6-8(2)14-12/h4-5,7-8H,3,6H2,1-2H3
• InChI Key: DGGWVHUURDGHOV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC2=C(C=C1)SC(C2)C

Description

1-Propanone, 1-(2,3-dihydro-2-methylbenzo[b]thien-5-yl)- is a useful research compound. Its molecular formula is C12H14OS and its molecular weight is 206.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 0.15M of aluminum chloride, 0.11M of propionyl chloride and 150 ml of 1,2-dichloroethylene, 0.1M of 2-methyl2,3-dihydrobenzo[b]-thiophene (prepared according to method of Petropoulos, J. Am. Chem. Soc., 75, 1130, 1953) are added slowly, temperature being maintained at ±10° C. After addition, the mixture is still stirred for 3 hours at room temperature, then a mixture of ice and HCl is added. The mixture is extracted with 1,2-dichloroethylene, dried on MgSO4 and solvent is evaporated. The oily residue as stripped in vacuum. 14 gr. of 5-propionyl-2-methyl-2,3-dihydrobenzo[b]thiophene are so obtained.